Cas no 41105-36-6 (Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-)

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- structure
41105-36-6 structure
Product Name:Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-
CAS No:41105-36-6
MF:C30H17Cl
MW:412.90898680687
CID:332757
PubChem ID:323135
Update Time:2025-04-19

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Anthracene,2-chloro-9,10-bis(2-phenylethynyl)-
    • 1-CHLORO-9,10-BIS(PHENYLETHYNYL)ANTRACENE
    • 2-chloro-9,10-bis(2-phenylethynyl)anthracene
    • 2-Chlor-9,10-bis-phenylethinyl-anthracen
    • 2-Chloro-BPEA
    • YDYTTZZBQVZTPY-UHFFFAOYSA
    • UNII-7MU5L6P7KZ
    • 2-Chloro-9,10-bis(phenylethynyl)anthracene
    • Anthracene, 2-chloro-9,10-bis(phenylethynyl)-
    • Q4596870
    • 7MU5L6P7KZ
    • SCHEMBL574585
    • InChI=1/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H
    • 9,10-Bis(phenylethynyl)-2-chloroanthracene
    • YDYTTZZBQVZTPY-UHFFFAOYSA-
    • FT-0621591
    • NSC-281967
    • YDYTTZZBQVZTPY-UHFFFAOYSA-N
    • J-650379
    • DTXSID70314308
    • 41105-36-6
    • AKOS015912893
    • NSC281967
    • MDL： MFCD00012049
    • Inchi： 1S/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H
    • InChI Key： YDYTTZZBQVZTPY-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=C1

Computed Properties

  • Exact Mass: 412.10200
  • Monoisotopic Mass: 412.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.2431 (estimate)
  • Melting Point: 224-226 ºC
  • Boiling Point: 636.6°Cat760mmHg
  • Flash Point: 331.9°C
  • Refractive Index: 1.757
  • PSA: 0.00000
  • LogP: 7.44600

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Anthracene,2-chloro-9,10-bis(2-phenylethynyl)- Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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